Cas no 1334492-54-4 (2-(bromomethyl)-5-(tert-butyl)oxazole)

• Product Name: 2-(bromomethyl)-5-(tert-butyl)oxazole
• CAS No: 1334492-54-4
• MF: C₈H₁₂BrNO
• MW: 218.090981483459
• CID: 4670911
• PubChem ID: 78961954
• Update Time: 2025-07-23

2-(bromomethyl)-5-(tert-butyl)oxazole Chemical and Physical Properties

Names and Identifiers

• 2-(bromomethyl)-5-(tert-butyl)oxazole
• Oxazole, 2-(bromomethyl)-5-(1,1-dimethylethyl)-
• 2-(Bromomethyl)-5-tert-butyl-1,3-oxazole
• EN300-399858
• CS-16878
• AKOS017406783
• 2-Bromomethyl-5-tert-butyl-oxazole
• 1334492-54-4
• SCHEMBL18613960
• D77289
• CS-B1327

• Inchi： 1S/C8H12BrNO/c1-8(2,3)6-5-10-7(4-9)11-6/h5H,4H2,1-3H3
• InChI Key： UUGLYJOGUDPWFG-UHFFFAOYSA-N
• SMILES： BrCC1=NC=C(C(C)(C)C)O1

Computed Properties

• Exact Mass: 217.01023g/mol
• Monoisotopic Mass: 217.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 2,5-disubstituted oxazoles

Additional information on 2-(bromomethyl)-5-(tert-butyl)oxazole

Professional Introduction to Compound with CAS No. 1334492-54-4 and Product Name: 2-(bromomethyl)-5-(tert-butyl)oxazole

2-(bromomethyl)-5-(tert-butyl)oxazole, identified by its CAS number 1334492-54-4, is a significant compound in the realm of pharmaceutical chemistry and organic synthesis. This heterocyclic compound features a bromomethyl substituent at the 2-position and a tert-butyl group at the 5-position of an oxazole ring, making it a versatile intermediate for the development of various bioactive molecules. The unique structural attributes of this compound have garnered considerable attention from researchers due to its potential applications in medicinal chemistry and drug discovery.

The oxazole core is a prominent scaffold in medicinal chemistry, known for its stability and biological activity. The presence of a bromomethyl group enhances the reactivity of the molecule, allowing for further functionalization through nucleophilic substitution reactions. This property is particularly valuable in the synthesis of complex molecules, where selective modification at specific positions is crucial. Additionally, the tert-butyl group provides steric hindrance, which can influence the conformation and reactivity of the molecule, making it an important consideration in designing novel compounds.

Recent advancements in synthetic methodologies have highlighted the utility of 2-(bromomethyl)-5-(tert-butyl)oxazole in constructing pharmacophores for various therapeutic targets. For instance, studies have demonstrated its role in the synthesis of kinase inhibitors, where the oxazole ring serves as a key pharmacophoric element. The bromomethyl functionality allows for easy introduction of additional substituents, enabling the creation of highly specific inhibitors with improved binding affinity and selectivity.

In addition to its applications in kinase inhibition, 2-(bromomethyl)-5-(tert-butyl)oxazole has been explored in the development of antimicrobial agents. The oxazole scaffold is known to exhibit broad-spectrum antimicrobial activity, and modifications at the 2- and 5-positions can enhance these properties. Researchers have leveraged the bromomethyl group to introduce cationic moieties or other bioactive units, leading to compounds with enhanced efficacy against resistant bacterial strains. These findings underscore the importance of this compound as a building block in antimicrobial drug discovery.

The tert-butyl group at the 5-position of 2-(bromomethyl)-5-(tert-butyl)oxazole also plays a critical role in modulating the pharmacokinetic properties of derived compounds. The steric bulk provided by this group can influence solubility, metabolic stability, and membrane permeability, all of which are essential factors in drug development. By carefully tuning the size and electronic properties of substituents around the oxazole ring, chemists can optimize these parameters to improve drug-like properties.

Recent studies have also explored the use of 2-(bromomethyl)-5-(tert-butyl)oxazole in material science applications. The unique electronic properties of oxazole derivatives make them attractive candidates for organic semiconductors and light-emitting materials. Researchers have investigated its potential use in organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs), where its ability to undergo further functionalization allows for fine-tuning of electronic characteristics. These applications highlight the broader utility of this compound beyond traditional pharmaceuticals.

The synthesis of 2-(bromomethyl)-5-(tert-butyl)oxazole itself presents an interesting challenge due to its reactive nature. Traditional synthetic routes often involve halogenation reactions followed by selective functionalization to introduce the desired substituents. Advances in catalytic methods have enabled more efficient and selective transformations, reducing unwanted side reactions and improving overall yields. These methodological improvements are crucial for scaling up production and ensuring consistent quality for industrial applications.

In conclusion, 2-(bromomethyl)-5-(tert-butyl)oxazole (CAS No. 1334492-54-4) is a multifaceted compound with significant potential in pharmaceutical chemistry and beyond. Its unique structural features make it an invaluable intermediate for synthesizing bioactive molecules with tailored properties. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an increasingly important role in drug discovery and material science.